Dimethyl (3-cyclohexyl-2-oxopropyl)phosphonate
Cat. No. B3270704
Key on ui cas rn:
53273-28-2
M. Wt: 248.26 g/mol
InChI Key: OILPPNKWYFAORW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04775692
Procedure details
To a stirred solution of dimethyl methylphosphonate (10.3 g, 0.083 mol) in 150 ml of anhydrous THF at -78° C. was added dropwise a solution of n-butyl lithium in hexane (1.67N, 50 ml, 0.083 mol) under argon atmosphere. After 30 minutes, a solution of methyl cyclohexylacetate (5.0 g, 0.035 mol) in 10 ml of anhydrous THF was further added and the mixture was stirred for 30 minutes. The reaction solution was allowed to warm to 0° C., diluted with 5 ml of acetic acid and 10 ml of water, and concentrated. 30 ml of water was added to the residue, and then the mixture was extracted with ethyl acetate (50 ml×2). The combined ethyl acetate layers were washed with water (20 ml×1) and brine (20 ml×1), dried over anhydrous sodium sulfate, and concentrated. The residue was distilled under reduced pressure to give a colorless transparent oil of dimethyl 3-cyclohexyl-2-oxopropylphosphonate (7.4 g, 0.0298 mol, yield 85.3%, b.p. 118°-122° C./0.23 mmHg), which was assigned the structure by the following data:
Yield
85.3%
Identifiers
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REACTION_CXSMILES
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[CH3:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4].C([Li])CCC.CCCCCC.[CH:19]1([CH2:25][C:26](OC)=[O:27])[CH2:24][CH2:23][CH2:22][CH2:21][CH2:20]1>C1COCC1.C(O)(=O)C.O>[CH:19]1([CH2:25][C:26](=[O:27])[CH2:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4])[CH2:24][CH2:23][CH2:22][CH2:21][CH2:20]1
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Inputs
Step One
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Name
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Quantity
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10.3 g
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Type
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reactant
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Smiles
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CP(OC)(OC)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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CCCCCC
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C1(CCCCC1)CC(=O)OC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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30 ml of water was added to the residue
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate (50 ml×2)
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WASH
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Type
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WASH
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Details
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The combined ethyl acetate layers were washed with water (20 ml×1) and brine (20 ml×1)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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DISTILLATION
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Type
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DISTILLATION
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Details
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The residue was distilled under reduced pressure
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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C1(CCCCC1)CC(CP(OC)(OC)=O)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: AMOUNT | 0.0298 mol | |
| AMOUNT: MASS | 7.4 g | |
| YIELD: PERCENTYIELD | 85.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
